![molecular formula C30H44O8 B184048 epi-Cochlioquinone A CAS No. 147384-57-4](/img/structure/B184048.png)
epi-Cochlioquinone A
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Overview
Description
Epi-Cochlioquinone A is a natural product that belongs to the family of quinones. It is isolated from the marine-derived fungus Cochliobolus sp. and has shown promising results in various scientific research studies due to its unique structure and properties.
Scientific Research Applications
Total Synthesis and Structural Determination
The first total synthesis of epi-cochlioquinone A was achieved via a highly convergent method, featuring asymmetric reactions and stereoselective conjugate additions. This synthesis is significant for understanding the structural and functional aspects of this compound (Hosokawa et al., 2010).
Biological Activities and Isolation
Epi-cochlioquinone D and its derivatives were isolated from Helminthosporium velutinum, exhibiting potent antifungal activity. This study highlighted the specific recognition of cochlioquinone structures by certain fungi and their potential use in antifungal applications (Arayama et al., 2015).
Plant Defense Compounds
Cochlioquinone-9, related to this compound, was studied for its effectiveness in controlling white-backed planthopper in rice. This research emphasized the potential of cochlioquinones as natural, environmentally friendly pesticides (Jang et al., 2021).
Anti-Angiogenic Properties
Cochlioquinone A1, similar to this compound, was found to inhibit in vitro angiogenesis, indicating its potential as a therapeutic agent for angiogenesis-related diseases. This discovery opens avenues for the development of new treatments using cochlioquinones (Jung et al., 2003).
Properties
147384-57-4 | |
Molecular Formula |
C30H44O8 |
Molecular Weight |
532.7 g/mol |
IUPAC Name |
[(2S,3R,4S)-2-[(3R,4aR,6aS,12S,12aS,12bR)-12-hydroxy-3-(2-hydroxypropan-2-yl)-6a,12b-dimethyl-8,11-dioxo-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthen-9-yl]-4-methylhexan-3-yl] acetate |
InChI |
InChI=1S/C30H44O8/c1-9-15(2)25(36-17(4)31)16(3)18-14-19(32)22-24(34)27-29(7)12-10-20(28(5,6)35)37-21(29)11-13-30(27,8)38-26(22)23(18)33/h14-16,20-21,24-25,27,34-35H,9-13H2,1-8H3/t15-,16-,20+,21+,24+,25+,27+,29-,30-/m0/s1 |
InChI Key |
UWSYUCZPPVXEKW-UDLMDNSSSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]([C@@H](C)C1=CC(=O)C2=C(C1=O)O[C@]3(CC[C@@H]4[C@@]([C@H]3[C@@H]2O)(CC[C@@H](O4)C(C)(C)O)C)C)OC(=O)C |
SMILES |
CCC(C)C(C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2O)(CCC(O4)C(C)(C)O)C)C)OC(=O)C |
Canonical SMILES |
CCC(C)C(C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2O)(CCC(O4)C(C)(C)O)C)C)OC(=O)C |
synonyms |
cochlioquinone A epi-cochlioquinone A |
Origin of Product |
United States |
Retrosynthesis Analysis
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